1-cyclohexyl-N-(3-acetamidophenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-cyclohexyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H25N3O3/c1-13(23)20-15-6-5-7-16(11-15)21-19(25)14-10-18(24)22(12-14)17-8-3-2-4-9-17/h5-7,11,14,17H,2-4,8-10,12H2,1H3,(H,20,23)(H,21,25)
• InChI Key: UCHNOGJQWBWLHE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2CC(=O)N(C2)C3CCCCC3
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

1-cyclohexyl-N-(3-acetamidophenyl)-5-oxopyrrolidine-3-carboxamide is a complex organic compound with a unique structure that includes an acetylamino group, a cyclohexyl ring, and a pyrrolidinecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-cyclohexyl-N-(3-acetamidophenyl)-5-oxopyrrolidine-3-carboxamide typically involves multiple steps. One common method includes the acylation of 3-aminoacetophenone with cyclohexyl isocyanate, followed by cyclization to form the pyrrolidine ring. The reaction conditions often require the use of organic solvents such as dichloromethane or toluene, and catalysts like triethylamine to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

1-cyclohexyl-N-(3-acetamidophenyl)-5-oxopyrrolidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the acetylamino group, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

1-cyclohexyl-N-(3-acetamidophenyl)-5-oxopyrrolidine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects in treating various diseases, including cancer and inflammatory conditions.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-N-(3-acetamidophenyl)-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets. It may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Azithromycin Related Compound H: Contains a similar acetylamino group but differs in its overall structure and applications.

Glycine, N-3-(acetylamino)phenyl-N-(carboxymethyl)-: Another compound with an acetylamino group, used in different chemical reactions.

Uniqueness

Its structure allows for diverse chemical modifications, making it a versatile compound for research and industrial purposes .